7-ethyl-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• CAS No.: 618383-63-4
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 7-ethyl-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C20H24N6O3/c1-2-25-17(21)14(19(27)22-6-8-24-9-11-29-12-10-24)13-15-18(25)23-16-5-3-4-7-26(16)20(15)28/h3-5,7,13,21H,2,6,8-12H2,1H3,(H,22,27)
• Standard InChI Key: WXQNARHFQBAFTE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C1=N)C(=O)NCCN3CCOCC3)C(=O)N4C=CC=CC4=N2

Introduction

The compound "7-ethyl-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide" is a complex organic molecule with a unique structure. It belongs to the class of triazatricyclo compounds, which are known for their diverse biological activities and potential applications in pharmaceuticals. Despite its complex name, this compound has garnered attention for its potential therapeutic properties.

Synthesis Methods

The synthesis of "7-ethyl-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide" typically involves multi-step reactions. These may include condensation reactions, cyclization steps, and the introduction of specific functional groups. The choice of reagents and conditions can significantly affect the yield and purity of the final product.

Synthesis Steps:

• Starting Materials: The synthesis often begins with simpler heterocyclic compounds that can be modified to form the triazatricyclo core.

• Cyclization: This step involves forming the tricyclic structure through intramolecular reactions.

• Functional Group Introduction: The ethyl, imino, and morpholin-4-ylethyl groups are introduced using appropriate reagents.

Biological Activities

Research on "7-ethyl-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide" has explored its potential biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of diverse functional groups allows it to interact with various biological targets.

Biological Activity	Findings
Antimicrobial Activity	Shows moderate activity against certain bacterial strains.
Antiviral Activity	Preliminary studies suggest potential activity against viral replication.
Anticancer Activity	Exhibits cytotoxic effects on specific cancer cell lines.